Cas no 2229596-84-1 (methyl 3-amino-2-(2-methylquinolin-4-yl)propanoate)

• Product Name: methyl 3-amino-2-(2-methylquinolin-4-yl)propanoate
• CAS No: 2229596-84-1
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 6283975
• PubChem ID: 165651880
• Update Time: 2025-05-23

methyl 3-amino-2-(2-methylquinolin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(2-methylquinolin-4-yl)propanoate
• 2229596-84-1
• EN300-1800095

• Inchi： 1S/C14H16N2O2/c1-9-7-11(12(8-15)14(17)18-2)10-5-3-4-6-13(10)16-9/h3-7,12H,8,15H2,1-2H3
• InChI Key： MWBISSOIJKZVTR-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN)C1C=C(C)N=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2Ų

Additional information on methyl 3-amino-2-(2-methylquinolin-4-yl)propanoate

Comprehensive Overview of Methyl 3-amino-2-(2-methylquinolin-4-yl)propanoate (CAS No. 2229596-84-1)

Methyl 3-amino-2-(2-methylquinolin-4-yl)propanoate (CAS No. 2229596-84-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the quinoline derivative family, a class of compounds known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule for its role in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The molecular structure of methyl 3-amino-2-(2-methylquinolin-4-yl)propanoate combines a quinoline core with an amino acid ester moiety, making it a versatile intermediate in synthetic chemistry. The presence of the 2-methylquinolin-4-yl group enhances its binding affinity to biological targets, while the methyl ester functionality improves its solubility and reactivity. These characteristics make it a valuable building block for the synthesis of more complex molecules, especially in medicinal chemistry where modifications to the quinoline scaffold are often explored to optimize drug efficacy and safety.

In recent years, the demand for quinoline derivatives like methyl 3-amino-2-(2-methylquinolin-4-yl)propanoate has surged, driven by their applications in treating infectious diseases, cancer, and neurological disorders. Searches for "quinoline-based drug candidates" and "CAS 2229596-84-1 applications" have spiked on academic and industry platforms, reflecting the growing interest in this compound. Its potential as a kinase inhibitor or antimicrobial agent has also been a hot topic in scientific forums, aligning with the broader trend of repurposing existing scaffolds for new therapeutic uses.

From a synthetic perspective, methyl 3-amino-2-(2-methylquinolin-4-yl)propanoate is typically prepared through multi-step organic reactions, including condensation and esterification processes. The purity and yield of this compound are critical for downstream applications, prompting researchers to optimize protocols for its production. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this molecule, ensuring its suitability for further chemical transformations or biological studies.

The compound's stability under various conditions is another area of interest. Studies have shown that methyl 3-amino-2-(2-methylquinolin-4-yl)propanoate exhibits reasonable thermal and pH stability, making it suitable for storage and handling in laboratory settings. However, like many amino acid esters, it may require protection from moisture and light to prevent degradation over time. These practical considerations are often highlighted in user queries, such as "how to store CAS 2229596-84-1" or "stability of quinoline esters," underscoring the need for clear guidelines in handling this material.

Beyond its pharmaceutical potential, methyl 3-amino-2-(2-methylquinolin-4-yl)propanoate has also found applications in material science. Its fluorescent properties, attributed to the quinoline moiety, make it a candidate for developing optical materials or sensors. This dual utility in both life sciences and materials research has further amplified its relevance, as evidenced by the rising number of publications and patents citing this compound.

In conclusion, methyl 3-amino-2-(2-methylquinolin-4-yl)propanoate (CAS No. 2229596-84-1) represents a compelling example of how structurally nuanced molecules can bridge multiple scientific disciplines. Its role in drug discovery, coupled with its material science applications, positions it as a compound of enduring interest. As research continues to uncover new facets of its utility, this molecule is likely to remain a focal point in both academic and industrial settings, answering the growing demand for innovative and multifunctional chemical entities.